Cas no 58272-50-7 (Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl-)
58272-50-7 structure
Product Name:Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl-
CAS No:58272-50-7
MF:C22H38N6O7
MW:498.573125362396
CID:342661
PubChem ID:24897920
Update Time:2025-04-19
Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl-
- 2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-methylbutanoyl]amino]acetic acid
- L-Valyl-L-alanyl-L-prolylglycyl-L-valylglycine
- Val-Ala-Pro-Gly-Val-Gly
- 58272-50-7
- DTXSID40647857
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- Inchi: 1S/C22H38N6O7/c1-11(2)17(23)20(33)26-13(5)22(35)28-8-6-7-14(28)19(32)24-9-15(29)27-18(12(3)4)21(34)25-10-16(30)31/h11-14,17-18H,6-10,23H2,1-5H3,(H,24,32)(H,25,34)(H,26,33)(H,27,29)(H,30,31)/t13-,14-,17-,18-/m0/s1
- InChI Key: HLPBVBAEIVCCLH-USJZOSNVSA-N
- SMILES: O=C([C@H](C)NC([C@H](C(C)C)N)=O)N1CCC[C@H]1C(NCC(N[C@H](C(NCC(=O)O)=O)C(C)C)=O)=O
Computed Properties
- Exact Mass: 498.28044
- Monoisotopic Mass: 498.28019757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 816
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 200Ų
Experimental Properties
- PSA: 200.03
Glycine, L-valyl-L-alanyl-L-prolylglycyl-L-valyl- Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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